Cas no 2884-13-1 (2-Methyl-6-(methylthio)pyrazine)

• Product Name: 2-Methyl-6-(methylthio)pyrazine
• CAS No: 2884-13-1
• MF: C₆H₈N₂S
• MW: 140.206119537354
• CID: 252545
• PubChem ID: 520398
• Update Time: 2025-11-05

2-Methyl-6-(methylthio)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(methylthio)pyrazine
• 2-Methylthio-6-methylpyrazine
• Pyrazine,2-methyl-6-(methylthio)-
• FEMA no. 3208, 6-(methylthio)-
• UWZQTYQYHJLIRS-UHFFFAOYSA-N
• 2-Methyl-6-(methylsulfanyl)pyrazine #
• DTXSID60183040
• 2-Methyl-6-(methylsulfanyl)pyrazine
• SCHEMBL23882612
• Q27272067
• PERFLUOROHEXALDEHYDEHYDRATE
• CAA88413
• 2-methyl-6-methylsulfanylpyrazine
• 2-Methyl-6-Methylthiopyrazine
• 2-Methyl-6-methylsulfanyl-pyrazine
• 9821YQG3NE
• CHEMBL327251
• NS00125844
• A912483
• Pyrazine, 2-methyl-6-(methylthio)-
• 2884-13-1
• AKOS006271813
• UNII-9821YQG3NE
• DTXCID70105531

• MDL： MFCD00053112
• Inchi： 1S/C6H8N2S/c1-5-3-7-4-6(8-5)9-2/h3-4H,1-2H3
• InChI Key： UWZQTYQYHJLIRS-UHFFFAOYSA-N
• SMILES： S(C)C1=CN=CC(C)=N1

Computed Properties

• Exact Mass: 140.04094
• Monoisotopic Mass: 140.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Boiling Point: 222.5°C at 760 mmHg
• PSA: 25.78

2-Methyl-6-(methylthio)pyrazine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Methyl-6-(methylthio)pyrazine

Introduction to 2-Methyl-6-(methylthio)pyrazine (CAS No. 2884-13-1)

2-Methyl-6-(methylthio)pyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 2884-13-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, characterized by a six-membered ring containing two nitrogen atoms. The presence of a methyl group at the 2-position and a methylthio (-SCH₃) substituent at the 6-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structure of 2-Methyl-6-(methylthio)pyrazine contributes to its versatility as a building block in drug discovery. Pyrazines are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The introduction of sulfur in the form of a methylthio group enhances the compound's reactivity and potential for further functionalization, making it particularly useful in medicinal chemistry.

In recent years, 2-Methyl-6-(methylthio)pyrazine has been explored in various research studies for its potential applications in the development of novel therapeutic agents. One notable area of interest is its role as a precursor in synthesizing bioactive molecules that target specific enzymatic pathways involved in diseases such as cancer and neurodegenerative disorders. The compound's ability to act as a scaffold for structural modifications has enabled researchers to design derivatives with enhanced pharmacological profiles.

A significant advancement in the application of 2-Methyl-6-(methylthio)pyrazine has been its use in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. Researchers have leveraged the compound's pyrazine core to develop inhibitors that selectively target aberrant kinase activity. For instance, studies have demonstrated that derivatives of 2-Methyl-6-(methylthio)pyrazine exhibit inhibitory effects on tyrosine kinases, which are implicated in cancer progression.

Furthermore, the agrochemical industry has shown interest in 2-Methyl-6-(methylthio)pyrazine due to its potential as a precursor for herbicides and fungicides. The compound's structural features allow for modifications that enhance its efficacy against plant pathogens while maintaining low toxicity to crops. This aligns with the growing demand for sustainable agricultural practices that minimize environmental impact.

The synthesis of 2-Methyl-6-(methylthio)pyrazine typically involves multi-step organic reactions, often starting from readily available pyrazine derivatives. The introduction of the methylthio group can be achieved through thiolation reactions, where sulfur-containing reagents react with halogenated pyrazines. Advances in synthetic methodologies have improved the efficiency and yield of these reactions, making 2-Methyl-6-(methylthio)pyrazine more accessible for industrial applications.

In terms of biological activity, preliminary studies have indicated that 2-Methyl-6-(methylthio)pyrazine exhibits moderate antioxidant properties. This has led to investigations into its potential role in combating oxidative stress-related diseases such as Alzheimer's and Parkinson's. While further research is needed to fully elucidate its mechanisms of action, these findings highlight its promise as a lead compound for future drug development.

The safety profile of 2-Methyl-6-(methylthio)pyrazine is another critical aspect that has been evaluated in recent research. Toxicological studies have assessed its acute and chronic effects on laboratory animals, providing insights into its potential hazards and safe handling guidelines. These assessments are essential for ensuring that researchers and industrial users can work with the compound without compromising safety standards.

As our understanding of chemical biology continues to evolve, the significance of compounds like 2-Methyl-6-(methylthio)pyrazine is likely to grow. The ability to modify its structure to achieve desired biological outcomes makes it a valuable tool for drug discovery platforms. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to novel therapeutics that address unmet medical needs.

In conclusion, 2-Methyl-6-(methylthio)pyrazine (CAS No. 2884-13-1) represents a promising compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features and biological activities position it as a key intermediate in synthetic chemistry, enabling the development of innovative solutions for health and agriculture. Continued research into this compound will undoubtedly contribute to advancements in drug discovery and sustainable farming practices.